Cas no 906162-67-2 (N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclopentanecarboxamide)

• Product Name: N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclopentanecarboxamide
• CAS No: 906162-67-2
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5494702
• PubChem ID: 7526946
• Update Time: 2025-07-09

N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• F2668-0015
• N-(3-oxo-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinolin-9-yl)cyclopentanecarboxamide
• 906162-67-2
• N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)cyclopentanecarboxamide
• N-{2-oxo-1-azatricyclo[7.3.1.0^{5,13}]trideca-5,7,9(13)-trien-7-yl}cyclopentanecarboxamide
• AKOS024668533
• N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclopentanecarboxamide

• Inchi： 1S/C18H22N2O2/c21-16-8-7-14-11-15(19-18(22)12-4-1-2-5-12)10-13-6-3-9-20(16)17(13)14/h10-12H,1-9H2,(H,19,22)
• InChI Key： IFMDDYVTLSGGTF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC1C=C2CCC(N3CCCC(C=1)=C32)=O

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}cyclopentanecarboxamide

N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca-5,7,9(13)-Trien-7-Yl}Cyclopentanecarboxamide: A Comprehensive Overview

CAS No. 906162-67-2 refers to the compound known as N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca-5,7,9(13)-Trien-7-Yl}Cyclopentanecarboxamide, a complex organic molecule with a unique tricyclic structure and an amide functional group. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science.

The molecular structure of this compound is characterized by a tricyclic system with a fused ring system and an oxo group at the 2-position of the azatricyclo ring system. The presence of the cyclopentanecarboxamide group introduces additional complexity to the molecule, making it a promising candidate for studying bioisosterism and molecular recognition in biological systems.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored its ability to act as a scaffold for designing inhibitors of various enzymes, including kinases and proteases, which are critical targets in the development of anti-cancer and anti-inflammatory agents.

In terms of synthesis, this compound has been prepared through a multi-step process involving ring-closing metathesis and subsequent functionalization reactions. The use of transition metal catalysts has enabled the construction of the tricyclic framework with high efficiency and selectivity.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its structural integrity and stability under various conditions.

Furthermore, computational studies have been conducted to evaluate the electronic properties and reactivity of this compound using density functional theory (DFT) calculations. These studies have revealed its potential to participate in various chemical transformations, including nucleophilic additions and cyclizations.

In terms of applications, this compound has shown promise in materials science as a precursor for synthesizing advanced polymers with tailored mechanical and thermal properties. Its ability to form stable covalent bonds with other monomers makes it a valuable component in polymer engineering.

Despite its complexity, this compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, facilitating its use in various chemical reactions. Its stability under mild reaction conditions further enhances its utility in synthetic chemistry.

In conclusion, CAS No. 906162-67-2 represents a significant advancement in the field of organic synthesis with potential applications across multiple disciplines. Ongoing research continues to uncover new avenues for leveraging its unique properties to address challenges in drug discovery and materials development.